Cas no 144657-67-0 (tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

Tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its key structural features include a hydroxymethyl group at the 3-position and a Boc-protected nitrogen, offering selective reactivity for further functionalization. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic transformations while allowing deprotection under mild acidic conditions. This compound is useful for constructing pyrrolopyridine scaffolds, which are prevalent in bioactive molecules. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry applications, including the development of kinase inhibitors and other heterocyclic therapeutics.
tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate structure
144657-67-0 structure
Product name:tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
CAS No:144657-67-0
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD11054204
CID:1026025
PubChem ID:49758903

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]-pyridine-1-carboxylate
    • 1-(tert-butyloxycarbonyl)-3-(hydroxymethyl)-7-azaindole
    • AG-L-22073
    • ANW-55073
    • CTK4C4161
    • GE-0740
    • SureCN3705482
    • J-524491
    • MFCD11054204
    • tert-butyl 3-(hydroxymethyl)pyrrolo[2,3-b]pyridine-1-carboxylate
    • 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
    • 144657-67-0
    • XPXXDPUPBVIHGK-UHFFFAOYSA-N
    • AKOS005765983
    • tert-Butyl3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
    • DA-10220
    • CS-0362674
    • SCHEMBL3705482
    • EN300-23996946
    • DTXSID60677979
    • G81363
    • MDL： MFCD11054204
    • Inchi： InChI=1S/C13H16N2O3/c1-13(2,3)18-12(17)15-7-9(8-16)10-5-4-6-14-11(10)15/h4-7,16H,8H2,1-3H3
    • InChI Key： XPXXDPUPBVIHGK-UHFFFAOYSA-N
    • SMILES： CC(C)(C)OC(=O)N1C=C(CO)C2=C1N=CC=C2

Computed Properties

  • Exact Mass: 248.11618
  • Monoisotopic Mass: 248.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Security Information

  • HazardClass：IRRITANT

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB303602-1 g
tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, 95%; .
 144657-67-0 95%
1 g
 €478.80 2023-07-19
Alichem
A029195085-1g
tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
 144657-67-0 95%
1g
 $400.00 2022-04-02
abcr
AB303602-500mg
tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, 95%; .
 144657-67-0 95%
500mg
 €315.00 2025-02-19
Enamine
EN300-23996946-0.5g
tert-butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
 144657-67-0 95%
0.5g
 $354.0 2024-06-19
Enamine
EN300-23996946-10.0g
tert-butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
 144657-67-0 95%
10.0g
 $3675.0 2024-06-19
Matrix Scientific
056456-500mg
tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]-pyridine-1-carboxylate, >95%
 144657-67-0 >95%
500mg
 $362.00 2021-06-27
A2B Chem LLC
AA72311-100mg
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
 144657-67-0 95%
100mg
 $44.00 2024-04-20
1PlusChem
1P001KEV-5g
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
 144657-67-0 95%
5g
 $2390.00 2023-12-21
Enamine
EN300-23996946-0.25g
tert-butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
 144657-67-0 95%
0.25g
 $225.0 2024-06-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0287-500mg
tert-butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
 144657-67-0 95%
500mg
 ￥1075.0 2024-04-24

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Amadis Chemical Company Limited
(CAS:144657-67-0)tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
A1062655
Purity:99%
Quantity:1g
Price ($):221.0